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Compound of Interest

Compound Name: Torososide B

Cat. No.: B1240956

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for in vitro assays to evaluate the efficacy of
Torososide B, a natural compound with potential anti-inflammatory and anticancer properties.

Introduction to Torososide B

Torososide B is a tetrasaccharide derivative of physcion, a monohydroxy-9,10-anthraquinone,
isolated from the seeds of Cassia torosa[1]. It is known to exhibit an inhibitory effect on the
release of leukotrienes, suggesting its potential as an anti-allergic and anti-inflammatory
agent[1]. Structurally related anthraquinone glycosides have also demonstrated potential
anticancer activities, indicating another avenue for efficacy testing of Torososide B[2][3].

Anti-inflammatory Efficacy of Torososide B

The primary established in vitro activity of Torososide B is the inhibition of leukotriene release
from mast cells. Leukotrienes are potent inflammatory mediators derived from arachidonic acid
through the 5-lipoxygenase (5-LO) pathway[4][5]. Their overproduction is implicated in various
inflammatory diseases.

Key In Vitro Assay: Leukotriene Release Inhibition
Assay
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This assay evaluates the ability of Torososide B to inhibit the release of leukotrienes from
activated mast cells.

Experimental Workflow:
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Mast Cell Isolation & Preparation

Gsolate rat peritoneal mast cells)
(Wash and resuspend cells in buﬁe)
(Pre-incubate cells with Torososide B)

Stimulation & Leukotriene Release

Gtimulate cells with Calcium lonophore A23187)

'

(Collect supernatant containing Ieukotrienes)

Quantification & Analysis

(Quantify leukotrienes (e.g., LTB4) by ELISA)

'

(Calculate percent inhibition and ICSO)
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Cell Culture & Treatment

(Seed cancer cells in 96-well pIates)

y

Great cells with various concentrations of Torososide B)

Encubate for 24-72 hours)

MTT Assay

(Add MTT reageng
Gncubate to allow formazan formatior)

[Solubilize formazan crystals)

Data Acquisition & Analysis

G/Ieasure absorbance at 570 nrr)
(Calculate percent viability and ICSO)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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